2-bromo-N-[2-(3,4-diethoxyphenyl)ethyl]butanamide

• IUPAC Name: 2-bromo-N-[2-(3,4-diethoxyphenyl)ethyl]butanamide
• InChI: InChI=1S/C16H24BrNO3/c1-4-13(17)16(19)18-10-9-12-7-8-14(20-5-2)15(11-12)21-6-3/h7-8,11,13H,4-6,9-10H2,1-3H3,(H,18,19)
• InChI Key: YMMQCCMNKOORRE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NCCC1=CC(=C(C=C1)OCC)OCC)Br
• Molecular Formula: C16H24BrNO3
• DSSTOX Substance ID: DTXSID801232977
• Molecular Weight: 358.27 g/mol
• CAS No.: 1119451-48-7

Description

2-bromo-N-[2-(3,4-diethoxyphenyl)ethyl]butanamide is a useful research compound. Its molecular formula is C16H24BrNO3 and its molecular weight is 358.27 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Alkyl Derivatives

Alkyl 2-methyl-4-(diethoxyphosphorylmethyl)-5-tert-butylfuran-3-carboxylates undergo selective bromination, reacting with secondary amines to form tertiary amines, with sodium butylthiolate to form corresponding sulfides, and with potassium thiocyanate to yield mixtures of thiocyanate and isothiocyanate. The reaction with phenolate or alcoholate ions leads to decomposition of the bromomethylfurans (Pevzner, 2003).

Electroreductive Cyclization

Ethyl 2-bromo-3-(3′,4′-methylenedioxyphenyl)-3-(propargyloxy)propanoate and its analogs undergo electroreductive cyclization catalyzed by nickel(I) tetramethylcyclam, leading to cyclic products. This process involves one-electron cleavage of the carbon–bromine bond to form radical intermediates that undergo cyclization (Esteves et al., 2005).

Medicinal Chemistry Applications

Antidiabetic Agents

The synthesis of 2-bromo-N-phenyl/arylacetamides followed by their reaction with nucleophilic 1,3,4-oxadiazole-2-thiol analogs leads to a range of N-substituted derivatives with antidiabetic potential. These compounds show significant α-glucosidase enzyme inhibition, suggesting potential as lead molecules for antidiabetic drug development (Nazir et al., 2018).

Advanced Material Synthesis

Fluorescent ATRP Initiator

The synthesis and characterization of 2-bromo-N-(4-(7-(diethylamino)-coumarin-3-yl)phenyl)propanamide demonstrate its efficiency as a fluorescent ATRP initiator. This compound's crystal structure analysis confirms its potential in polymer chemistry for initiating atom transfer radical polymerization (ATRP), providing a pathway for creating novel polymeric materials with specific properties (Kulai & Mallet-Ladeira, 2016).